Cas no 307549-54-8 ((7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid)

(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic acid is a specialized organic compound featuring a cyclopentacchromene core functionalized with a methyl group at the 7-position and an oxyacetic acid moiety at the 9-position. Its unique structure combines a partially hydrogenated chromene scaffold with a carboxylic acid side chain, offering potential reactivity for further derivatization or coordination chemistry. The compound's rigid polycyclic framework may confer stability, while the acidic functionality enhances solubility in polar solvents and facilitates interactions with basic or nucleophilic reagents. This structural profile suggests utility as an intermediate in synthetic organic chemistry, particularly for the development of heterocyclic or pharmacologically relevant molecules. The presence of both hydrogen-bond acceptor and donor sites further expands its potential applications in molecular design.
(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid structure
307549-54-8 structure
Product Name:(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid
CAS No:307549-54-8
MF:C15H14O5
MW:274.268664836884
MDL:MFCD02058582
CID:1004710
PubChem ID:1990882
Update Time:2025-05-20

(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)acetic acid
    • (7-METHYL-4-OXO-1,2,3,4-TETRAHYDRO-CYCLOPENTA[C]CHROMEN-9-YLOXY)-ACETIC ACID
    • [(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]-chromen-9-yl)oxy]acetic acid
    • 2-[(7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl)oxy]acetic acid
    • BB_SC-0928
    • T0505-1884
    • AKOS001033061
    • DB-190020
    • Oprea1_630897
    • Z56801427
    • 307549-54-8
    • STK716472
    • NS-04445
    • DTXSID00365828
    • [(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]aceticacid
    • 2-((7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)aceticacid
    • CS-0215827
    • ({7-methyl-4-oxo-1H,2H,3H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
    • [(7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic acid
    • [(7-Methyl-4-oxo-1,2,3,4-tetrahydrobenzo[b]cyclopenta[d]pyran-9-yl)oxy]acetic acid
    • MFCD02058582
    • BBL029558
    • EN300-302837
    • Acetic acid, 2-[(1,2,3,4-tetrahydro-7-methyl-4-oxocyclopenta[c][1]benzopyran-9-yl)oxy]-
    • 2-({7-METHYL-4-OXO-1H,2H,3H,4H-CYCLOPENTA[C]CHROMEN-9-YL}OXY)ACETIC ACID
    • ALBB-015589
    • acetic acid, [(1,2,3,4-tetrahydro-7-methyl-4-oxobenzo[b]cyclopenta[d]pyran-9-yl)oxy]-
    • (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid
    • MDL: MFCD02058582
    • Inchi: 1S/C15H14O5/c1-8-5-11(19-7-13(16)17)14-9-3-2-4-10(9)15(18)20-12(14)6-8/h5-6H,2-4,7H2,1H3,(H,16,17)
    • InChI Key: VCEAHEMKSWXOSU-UHFFFAOYSA-N
    • SMILES: O1C(C2CCCC=2C2C(=CC(C)=CC1=2)OCC(=O)O)=O

Computed Properties

  • Exact Mass: 274.08400
  • Monoisotopic Mass: 274.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 76.74000
  • LogP: 2.05350

(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid Security Information

  • HazardClass:IRRITANT

(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B500265-10mg
[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic Acid
307549-54-8
10mg
$ 50.00 2022-06-07
TRC
B500265-50mg
[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic Acid
307549-54-8
50mg
$ 65.00 2022-06-07
TRC
B500265-100mg
[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic Acid
307549-54-8
100mg
$ 80.00 2022-06-07
Matrix Scientific
064948-500mg
[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]-chromen-9-yl)oxy]acetic acid
307549-54-8
500mg
$158.00 2023-09-10
Enamine
EN300-302837-0.05g
2-({7-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
307549-54-8 95%
0.05g
$262.0 2023-09-06
Enamine
EN300-302837-0.1g
2-({7-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
307549-54-8 95%
0.1g
$392.0 2023-09-06
Enamine
EN300-302837-0.25g
2-({7-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
307549-54-8 95%
0.25g
$559.0 2023-09-06
Enamine
EN300-302837-0.5g
2-({7-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
307549-54-8 95%
0.5g
$879.0 2023-09-06
Enamine
EN300-302837-1.0g
2-({7-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
307549-54-8 95%
1g
$0.0 2023-06-07
Enamine
EN300-302837-2.5g
2-({7-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-9-yl}oxy)acetic acid
307549-54-8 95%
2.5g
$2211.0 2023-09-06

Additional information on (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid

Introduction to (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid (CAS No. 307549-54-8)

(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid, identified by its CAS number 307549-54-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate chromen core and functionalized oxyacetic acid moiety, has garnered attention for its potential applications in drug discovery and molecular medicine.

The chromen scaffold, a heterocyclic aromatic system, is well-documented for its biological activity and has been extensively studied in the development of therapeutic agents. The presence of a methyl group at the 7-position and an oxo group at the 4-position in the cyclopentacchromen ring enhances the electron-deficient nature of the system, making it a versatile platform for further functionalization. The oxyacetic acid side chain introduces a carboxylic acid functionality, which is a common pharmacophore in many bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in various chemical and biological assays. The synthesis involves multi-step organic transformations, including cyclization reactions and functional group interconversions, which highlight the compound's synthetic accessibility and robustness.

In the realm of medicinal chemistry, (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid has been investigated for its potential pharmacological properties. Preliminary studies suggest that this compound exhibits promising biological activity in vitro, particularly against certain enzymatic targets and cellular pathways. The chromen core is known to interact with various biomolecules, while the oxyacetic acid moiety contributes to its solubility and bioavailability.

One of the most intriguing aspects of this molecule is its potential as a lead compound for drug development. The structural features of (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid allow for modifications at multiple sites, enabling the optimization of its pharmacokinetic and pharmacodynamic profiles. Researchers are exploring derivatives of this compound to enhance its binding affinity and selectivity towards specific therapeutic targets.

The oxyacetic acid group is particularly noteworthy for its role in modulating biological processes. This functional group has been shown to influence enzyme activity and cellular signaling pathways, making it a valuable component in the design of novel therapeutic agents. Studies have demonstrated that compounds containing oxyacetic acid moieties can exhibit anti-inflammatory, antioxidant, and anti-proliferative effects, which are relevant to various diseases.

Furthermore, the chromen core of this compound offers opportunities for further functionalization through cross-coupling reactions and other palladium-catalyzed transformations. These reactions allow chemists to introduce diverse substituents at strategic positions within the molecule, thereby tailoring its biological properties. Such synthetic flexibility is crucial for developing high-affinity ligands and probes for biochemical studies.

Current research in this area is focused on understanding the mechanistic basis of the biological activity observed with (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its structure-function relationships. These studies aim to provide insights into how the molecule interacts with biological targets and how these interactions translate into therapeutic effects.

The development of computational models has also played a significant role in advancing our understanding of this compound. Molecular docking simulations and quantum mechanical calculations help predict binding affinities and identify key interaction sites. These computational approaches complement experimental studies by providing rapid screening of potential drug candidates and by suggesting structural modifications to improve efficacy.

In conclusion, (7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-9-yl)oxyacetic Acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this are poised to make meaningful contributions to drug discovery efforts.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd